An In-depth Technical Guide on the Chemical Properties of cis-1-Ethyl-2-Methylcyclopentane
An In-depth Technical Guide on the Chemical Properties of cis-1-Ethyl-2-Methylcyclopentane
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known chemical and physical properties of cis-1-Ethyl-2-Methylcyclopentane. The information is compiled from various scientific databases and literature sources to serve as a valuable resource for professionals in research, science, and drug development. This document presents quantitative data in structured tables, outlines general experimental protocols for property determination, and visualizes a plausible reaction pathway relevant to the compound's chemical behavior.
Chemical Identity and Physical Properties
cis-1-Ethyl-2-Methylcyclopentane is a cycloalkane with the molecular formula C₈H₁₆.[1][2][3] Its structure consists of a five-membered cyclopentane (B165970) ring substituted with an ethyl and a methyl group on adjacent carbon atoms, with both substituents oriented on the same side of the ring (cis configuration).
Table 1: Physical and Chemical Properties of cis-1-Ethyl-2-Methylcyclopentane
| Property | Value | Source |
| Molecular Formula | C₈H₁₆ | [1][2][3] |
| Molecular Weight | 112.21 g/mol | [2][4] |
| CAS Number | 930-89-2 | [1][2][3][5] |
| Boiling Point | 124.1 °C at 760 mmHg | [3] |
| Melting Point | -105.95 °C | [2][3] |
| Density | 0.767 g/cm³ | [3] |
| Refractive Index | 1.4270 | [2] |
| Vapor Pressure | 15.6 mmHg at 25 °C | [2] |
| Flash Point | 13.5 °C | [2][3] |
| Appearance | Colorless liquid | [2] |
| Solubility | Insoluble in water; soluble in organic solvents. | [2] |
Spectroscopic Data
Spectroscopic data is crucial for the identification and structural elucidation of chemical compounds. For cis-1-Ethyl-2-Methylcyclopentane, mass spectrometry and infrared (IR) spectroscopy data are available.
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Mass Spectrometry: The mass spectrum of cis-1-Ethyl-2-Methylcyclopentane is available in the NIST WebBook, which provides information on the fragmentation pattern of the molecule upon electron ionization.[5] This is essential for identifying the compound in complex mixtures using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).
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Infrared (IR) Spectrum: The IR spectrum, also available from the NIST WebBook, reveals the characteristic vibrational frequencies of the molecule's functional groups, aiding in its structural confirmation.[5]
Experimental Protocols
3.1. Synthesis of cis-1,2-dialkylcyclopentanes
A general approach to synthesizing cis-1,2-dialkylcyclopentanes involves the catalytic hydrogenation of a corresponding 1,2-dialkylcyclopentene. The use of a heterogeneous catalyst, such as palladium on carbon (Pd/C), typically results in the syn-addition of hydrogen, leading to the formation of the cis-isomer.
Experimental Workflow for Synthesis:
Caption: Generalized workflow for the synthesis of cis-1,2-dialkylcyclopentanes.
3.2. Determination of Boiling Point
The boiling point of a volatile organic compound like cis-1-Ethyl-2-Methylcyclopentane can be determined using several methods, including the Thiele tube method for small sample sizes.[1][6][7]
Procedure Outline:
-
A small amount of the liquid is placed in a fusion tube, along with an inverted capillary tube.
-
The fusion tube is attached to a thermometer and heated in a Thiele tube containing mineral oil.
-
As the temperature rises, a stream of bubbles will emerge from the capillary tube.
-
The heat is removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[1]
3.3. Measurement of Refractive Index
The refractive index is a fundamental physical property that can be measured using a refractometer, following standard methods such as ASTM D1218.[8][9][10]
Procedure Outline:
-
Calibrate the refractometer using a standard of known refractive index.
-
Apply a small sample of cis-1-Ethyl-2-Methylcyclopentane to the prism of the refractometer.
-
Measure the refractive index at a controlled temperature, as this property is temperature-dependent.
-
Record the reading to four or five decimal places.
3.4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is a powerful analytical technique for separating and identifying components of a mixture.[2][11][12][13][14]
Procedure Outline:
-
A dilute solution of the sample in a volatile solvent is injected into the gas chromatograph.
-
The components are separated based on their boiling points and interactions with the stationary phase of the GC column.
-
As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented.
-
The resulting mass spectrum provides a molecular fingerprint that can be compared to spectral libraries for identification.
Reaction Pathways
cis-1-Ethyl-2-Methylcyclopentane, as a component of naphtha, can undergo various reactions during catalytic reforming, a process used to increase the octane (B31449) number of gasoline.[15][16] The primary reactions include isomerization and ring-opening, typically catalyzed by platinum on an acidic support like alumina (B75360) (Pt/Al₂O₃).[15][17]
Plausible Reaction Pathway in Catalytic Reforming:
Caption: Plausible reaction pathways for cis-1-Ethyl-2-Methylcyclopentane during catalytic reforming.
This diagram illustrates that cis-1-Ethyl-2-Methylcyclopentane can either isomerize to its trans-isomer or other C₈ cycloalkane isomers, or it can undergo ring-opening to form various branched alkanes, such as 3-methylheptane. These reactions are crucial in the petroleum industry for producing high-octane gasoline components. The specific product distribution depends on the catalyst and reaction conditions.
References
- 1. chem.libretexts.org [chem.libretexts.org]
- 2. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
- 3. scilit.com [scilit.com]
- 4. Cyclopentane synthesis [organic-chemistry.org]
- 5. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
- 6. chymist.com [chymist.com]
- 7. byjus.com [byjus.com]
- 8. matestlabs.com [matestlabs.com]
- 9. store.astm.org [store.astm.org]
- 10. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
- 11. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. "GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic" by Christopher M. Reddy and James G. Quinn [digitalcommons.uri.edu]
- 14. researchgate.net [researchgate.net]
- 15. researchgate.net [researchgate.net]
- 16. pubs.acs.org [pubs.acs.org]
- 17. scilit.com [scilit.com]
